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The transport of pantothenate across the plasma membrane of mammalian cells is
predominantly a carrier-mediated process facilitated by the Sodium-Dependent Multivitamin
Transporter (SMVT), also known as Solute Carrier Family 5 Member 6 (SLC5A6).[1][2][3]
SMVT is a transmembrane protein that orchestrates the uptake of several essential water-
soluble vitamins, including pantothenate, biotin (Vitamin B7), and lipoic acid.[1][2]

The transport process is an active mechanism that relies on the electrochemical sodium
gradient maintained across the cell membrane. SMVT functions as a symporter, co-transporting
two sodium ions (Na*) for every one molecule of pantothenate.[1][4] This stoichiometric
coupling allows for the accumulation of pantothenate within the cell against its concentration
gradient.

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b16076004#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC5530880/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4950986/
https://en.wikipedia.org/wiki/Sodium-dependent_multivitamin_transporter
https://pmc.ncbi.nlm.nih.gov/articles/PMC5530880/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4950986/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5530880/
https://www.uniprot.org/uniprotkb/Q9Y289/entry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16076004?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratpry

Check Availability & Pricing

Extracellular Space

— >

/

Plasm\glMeml‘Jzéle

SMVT (SLC5A6) )
Sodium-Dependent J

ult1v1tam1n Transporte

/_ﬁ

Co transport

Infracellular Space

Click to download full resolution via product page

Quantitative Data Presentation

The kinetic parameters of pantothenate transport, Michaelis-Menten constant (Km) and
maximum velocity (Vmax), are crucial for understanding the efficiency and capacity of the
SMVT. While specific kinetic data for pantothenate transport in Caco-2, JEG-3, and ARPE-19
cells are not readily available in the current literature, data for a related SMVT substrate, biotin,
can provide valuable insights into the transporter's function in different cell types.
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. Vmax (pmol/img
Cell Line Substrate Km (UM) ) . Reference
protein/min)

Human Corneal
Epithelial Cells Biotin 296.2 £ 25.9 772+2.2 [5]
(HCEC)

Human Retinal

Pigment

o Biotin 863.8 + 66.9 308.3 + 10.7 [5]
Epithelial Cells
(D407)
E. coli 1.6
(overexpressing Pantothenate 0.4 (pmol/min/108 [2]
PanF) cells)
Proteoliposomes 2.2+0.12

Pantothenate 0.046 + 0.011 ] [6]

(ECF-PanT) (nmol/mg/min)

Note: The data from E. coli and proteoliposomes represent bacterial and reconstituted systems,
respectively, and may not directly reflect the kinetics in mammalian cells. The biotin kinetic data
in human cell lines offer the closest available approximation for SMVT activity. Further research
is required to determine the precise kinetic parameters for pantothenate in various mammalian

cell models.

Regulation of Pantothenate Transport

The activity of SMVT is regulated at both the transcriptional and post-translational levels,
ensuring cellular pantothenate homeostasis.

Transcriptional Regulation

The expression of the SLC5A6 gene is subject to regulation by various cellular signals. While
specific transcription factors that directly bind to the SLC5A6 promoter to modulate its
expression are still under investigation, it is known that the abundance of SMVT mRNA can be
altered in response to substrate availability. For instance, biotin deficiency has been shown to
upregulate SMVT expression.[1]
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Post-Translational Regulation

Post-translational modifications play a significant role in modulating SMVT activity.

e Phosphorylation: The human SMVT protein contains putative phosphorylation sites for
Protein Kinase C (PKC). Specifically, the threonine residue at position 286 (Thr286) has
been identified as a key site for PKC-mediated regulation.[7] Activation of PKC can lead to
an inhibition of SMVT-mediated transport.[5][7] The exact mechanism of this inhibition,
whether through direct phosphorylation affecting transporter conformation or by promoting its
internalization, requires further elucidation.

e Glycosylation: SMVT is a glycoprotein, and N-linked glycosylation is essential for its proper
function and stability at the plasma membrane.[1][7]
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Experimental Protocols
Radiolabeled Pantothenate Uptake Assay in Cultured
Mammalian Cells

This protocol provides a method to measure the initial rate of pantothenate uptake in adherent

mammalian cell lines such as Caco-2, JEG-3, or ARPE-19.
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Materials:

Cultured cells grown to confluence in 24-well plates.

[3H]-Pantothenic acid (radiolabeled pantothenate).

Unlabeled pantothenic acid.

Uptake buffer (e.g., Hanks' Balanced Salt Solution (HBSS) buffered with HEPES, pH 7.4).
Ice-cold wash buffer (e.g., PBS).

Cell lysis buffer (e.g., 0.1 M NaOH with 1% SDS).

Scintillation cocktail.

Scintillation counter.

Protein assay reagent (e.g., BCA or Bradford).

Procedure:

Cell Culture: Seed cells in 24-well plates and grow to confluence.

Pre-incubation: Gently aspirate the culture medium from each well. Wash the cell
monolayers twice with 1 mL of pre-warmed (37°C) uptake buffer. Add 0.5 mL of uptake buffer
to each well and pre-incubate at 37°C for 15-30 minutes.

Initiation of Uptake: To determine the initial rate of uptake, prepare uptake solutions
containing a fixed concentration of [3H]-pantothenate and varying concentrations of
unlabeled pantothenate (for kinetic studies). To start the uptake, aspirate the pre-incubation
buffer and add 0.5 mL of the uptake solution to each well. Incubate for a predetermined short
time interval (e.g., 1-5 minutes) at 37°C.

Termination of Uptake: To stop the uptake, rapidly aspirate the uptake solution and
immediately wash the cell monolayers three times with 1 mL of ice-cold wash buffer.
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Cell Lysis: After the final wash, add 0.5 mL of cell lysis buffer to each well and incubate at
room temperature for at least 30 minutes with gentle agitation to ensure complete lysis.

Scintillation Counting: Transfer an aliquot (e.g., 400 uL) of the cell lysate to a scintillation vial,
add 4 mL of scintillation cocktail, and measure the radioactivity using a scintillation counter.

Protein Quantification: Use a small aliquot of the remaining cell lysate to determine the total
protein concentration in each well using a standard protein assay.

Data Analysis: Express the uptake of pantothenate as picomoles or nanomoles per milligram
of protein per unit of time. For kinetic analysis, plot the uptake rate against the concentration
of unlabeled pantothenate and fit the data to the Michaelis-Menten equation to determine Km
and Vmax.
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Concluding Remarks

The transport of pantothenate into mammalian cells is a sophisticated process primarily
mediated by the Sodium-Dependent Multivitamin Transporter, SMVT (SLC5A6). This
transporter exhibits a complex regulatory network involving both transcriptional and post-
translational mechanisms, with Protein Kinase C playing a notable role. While the fundamental
aspects of this transport system are well-characterized, further research is needed to delineate
the specific kinetic parameters of pantothenate transport in various cell types and to identify the
full complement of transcription factors that govern SLC5A6 gene expression. A thorough
understanding of these mechanisms is paramount for researchers in nutrition, cell biology, and
pharmacology, and holds significant potential for the development of novel drug delivery
strategies targeting this essential vitamin transporter.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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